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Compound of Interest

Compound Name: 2-Chloro-3-cyanopyridine

Cat. No.: B134404

An In-depth Technical Guide to 2-Chloro-3-cyanopyridine

For researchers, scientists, and professionals in drug development, 2-Chloro-3-cyanopyridine
(CAS No. 6602-54-6) is a pivotal chemical intermediate.[1][2] This halogenated aromatic
hydrocarbon, also known as 2-Chloronicotinonitrile, serves as a versatile building block in the
synthesis of a multitude of pharmaceutical and agrochemical compounds.[2][3][4][5] Its
significance is highlighted by its role as a key precursor for drugs such as the antidepressant
Mirtazapine, the anti-HIV agent Nevirapine, and various anti-inflammatory agents.[1][2][5][6][7]

This guide provides a comprehensive overview of the molecular characteristics, synthesis
protocols, and applications of 2-Chloro-3-cyanopyridine, tailored for a scientific audience.

Core Molecular and Physical Properties

2-Chloro-3-cyanopyridine is a stable compound under normal conditions, appearing as a
white to off-white crystalline powder.[2][3][8][9] Its fundamental properties are summarized in
the table below, providing a quick reference for laboratory use.
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Molecular Formula

CesH3CIN2

[2](3][10][11][12]

Molecular Weight 138.55 - 138.56 g/mol [2][3[[10][1][12][13]

CAS Number 6602-54-6 [3][10][12]
White to off-white crystalline

Appearance [2][3]
powder

Melting Point 104-109 °C [3][10][14]
2-Chloronicotinonitrile, 2-

Synonyms . o [2][3][13]
Chloropyridine-3-carbonitrile

Solubility Sparingly soluble in water [15]
Store at 0-8°C in a dry, cool,

Storage [31I8191[15]

well-ventilated place

Synthesis of 2-Chloro-3-cyanopyridine: A Workflow

Overview

The predominant and well-established industrial synthesis of 2-Chloro-3-cyanopyridine

begins with 3-cyanopyridine.[4][5] The process involves a two-step transformation: the N-

oxidation of the pyridine ring, followed by a selective chlorination reaction.[4][5]
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General synthesis workflow for 2-Chloro-3-cyanopyridine.

Detailed Experimental Protocols

Precise control over reaction conditions is critical for achieving high yields and purity.[2] The
following protocols detail the key steps in the synthesis.

Step 1: Synthesis of 3-Cyanopyridine 1-Oxide

The initial step involves the oxidation of 3-cyanopyridine to its N-oxide. A common and effective
method utilizes hydrogen peroxide in an acidic medium.[4]

Protocol: Oxidation with Hydrogen Peroxide and Sulfuric Acid[4][16]

o Materials:
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o 3-Cyanopyridine
o Concentrated Sulfuric Acid

o 30% Hydrogen Peroxide

e Procedure:

o In a four-necked flask, add 3-cyanopyridine (e.g., 500 g, 4.80 mol) to concentrated sulfuric
acid (e.g., 1600 g).[16]

o Heat the mixture to 90°C to achieve reflux.[16]

o Slowly add 30% hydrogen peroxide (e.g., 400 mL) dropwise into the refluxing reaction
system.[16]

o After the addition is complete, continue the reflux for an additional 2 hours, monitoring until
the 3-cyanopyridine is fully converted.[16]

o The resulting 3-cyanopyridine 1-oxide can then be isolated and purified for the next step.

[4]

Step 2: Chlorination of 3-Cyanopyridine 1-Oxide

The final step is the chlorination of the intermediate N-oxide to yield 2-Chloro-3-
cyanopyridine. Several chlorinating agents can be employed, with phosphorus oxychloride
(POCIs) and bis(trichloromethyl)carbonate (triphosgene) being the most common.[4][5]

Protocol 2A: Chlorination with Phosphorus Oxychloride (POCI3)[4][16]
o Materials:

o 3-Cyanopyridine 1-Oxide

o Phosphorus Oxychloride (POCIs)

o Organic Base (e.g., cyclohexylamine, pyridine)

e Procedure:
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[e]

In a suitable flask, dissolve 3-cyanopyridine 1-oxide in phosphorus oxychloride.[4][16]

o

At a controlled temperature of 0-5°C, add an organic base dropwise to the mixture.[16]

[¢]

After the base addition, heat the reaction mixture.[4]

[¢]

Upon completion, the desired 2-Chloro-3-cyanopyridine is obtained after appropriate
workup and purification.[4]

Protocol 2B: Chlorination with Bis(trichloromethyl)carbonate (Triphosgene)[4][17]

o Materials:

o

3-Cyanopyridine 1-Oxide

[¢]

Bis(trichloromethyl)carbonate

[¢]

Organic Solvent (e.g., dichloroethane, petroleum ether)

[e]

Organic Base (e.g., triethylamine, tri-n-propylamine)

e Procedure:

[¢]

Dissolve 3-cyanopyridine 1-oxide and bis(trichloromethyl)carbonate in an organic solvent.
[4][17]

[¢]

At a temperature between -5°C and 40°C, add an organic base dropwise.[4][17]

[e]

Once the addition is complete, raise the temperature to 30-75°C and allow the reaction to
proceed for 2-8 hours.[4][17]

[¢]

The final product is obtained after separation and purification of the reaction solution.[17]

Applications in Pharmaceutical Synthesis

2-Chloro-3-cyanopyridine is a cornerstone intermediate for various active pharmaceutical
ingredients (APIs).[2] Its utility is exemplified in the synthesis of Mirtazapine, a widely
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prescribed antidepressant.[1][7] The synthesis involves a key condensation reaction between
2-Chloro-3-cyanopyridine and 1-methyl-3-phenylpiperazine.[1][7]

Precursors

2-Chloro-3-cyanopyridine 1-Methyl-3-phenylpiperazine

Condensation
Reaction

1-(3-cyanopyridin-2-yl)-
2-phenyl-4-methylpiperazine

Catalytic Reduction &
Cyclization

Mirtazapine

Click to download full resolution via product page

Role of 2-Chloro-3-cyanopyridine in Mirtazapine synthesis.[1]

Beyond Mirtazapine, this compound is crucial for producing the antiretroviral drug Nevirapine,
used in HIV treatment, and for developing novel pesticides and herbicides in the agrochemical
sector.[1][2][3] It is also explored in material science for creating advanced polymers.[3]

Safety and Handling

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
2-Chloro-3-cyanopyridine. The compound is classified as harmful and an irritant.[8][13][18]
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Hazard Class GHS Classification Precautionary Statements

H302, H312, H332: Harmful if
o Category 4 (Oral, Dermal, _ _ _
Acute Toxicity swallowed, in contact with skin,

Inhalation) .
or if inhaled.[8][18]
o H315: Causes skin irritation.[8]

Skin Irritation Category 2

[18]

_ H319: Causes serious eye

Eye Irritation Category 2 L

irritation.[8][18]

. _ H335: May cause respiratory

Respiratory Irritation STOT-SE Category 3

irritation.[8][18]

Recommended Handling Procedures:

» Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure eyewash
stations and safety showers are readily accessible.[8][9][18]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[18]
o Skin Protection: Wear protective gloves and impervious clothing.[18]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or
irritation is experienced.[9][18]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.[18]
e First Aid:
o If Swallowed: Rinse mouth and get medical help.[18]

o If on Skin: Wash with plenty of water. Take off contaminated clothing and wash it before
reuse.[18]
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o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[18]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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